Cas no 1780283-74-0 (3-(aminomethyl)-1H-indol-4-amine)

• Product Name: 3-(aminomethyl)-1H-indol-4-amine
• CAS No: 1780283-74-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6367013
• PubChem ID: 82415398
• Update Time: 2025-05-26

3-(aminomethyl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1H-indol-4-amine
• 1780283-74-0
• EN300-1275660

• Inchi： 1S/C9H11N3/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5,12H,4,10-11H2
• InChI Key： RCGUQRNLCLKBPU-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(aminomethyl)-1H-indol-4-amine

3-(Aminomethyl)-1H-indol-4-amine (CAS No. 1780283-74-0): A Comprehensive Overview

The compound 3-(aminomethyl)-1H-indol-4-amine, identified by the CAS registry number 1780283-74-0, is a structurally unique and chemically intriguing molecule that has garnered significant attention in recent years. This compound belongs to the indole family, a class of heterocyclic organic compounds known for their diverse biological activities and applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features an indole ring system with two amine groups: one at the 4-position of the indole ring and another at the 3-position as an aminomethyl substituent. This configuration imparts the compound with unique electronic properties and reactivity, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(aminomethyl)-1H-indol-4-amine. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective syntheses, to construct this molecule with high precision. These methods not only enhance the scalability of production but also pave the way for its application in more complex molecular frameworks. The compound's versatility as a starting material has been highlighted in numerous studies, where it has been employed to synthesize bioactive molecules, such as kinase inhibitors and GPCR modulators.

In the realm of pharmacology, 3-(aminomethyl)-1H-indol-4-amine has shown promise as a lead compound for drug discovery. Its ability to interact with various biological targets, such as protein kinases and ion channels, has been extensively studied. For instance, recent research has demonstrated its potential as a modulator of voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. Additionally, the compound's anti-inflammatory properties have been investigated in preclinical models, suggesting its potential application in inflammatory diseases such as rheumatoid arthritis.

Beyond its pharmacological applications, 3-(aminomethyl)-1H-indol-4-amine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalysis and metalloorganic frameworks (MOFs). Recent studies have explored its use in constructing MOFs with high surface area and porosity, which hold promise for gas storage and separation applications. Furthermore, the compound's fluorescent properties under certain conditions have led to its investigation as a potential probe for bioimaging applications.

The environmental impact of 3-(aminomethyl)-1H-indol-4-amine is another area of growing interest. Researchers have assessed its biodegradability and toxicity profiles under various environmental conditions. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 3-(aminomethyl)-1H-indol-4-amine (CAS No. 1780283-74-0) stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methods and biological applications, positions it as a key molecule for future research and development efforts. As ongoing studies continue to unravel its full spectrum of properties and uses, this compound is poised to make meaningful contributions to both academic research and industrial applications.